Cas no 1956369-25-7 (4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]-
• CAS No: 1956369-25-7
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5163037
• Update Time: 2025-10-31

4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]-

• Inchi： 1S/C18H18ClN3O2/c1-22(13-9-12(13)10-5-3-2-4-6-10)17-14(19)15(18(23)24)20-16(21-17)11-7-8-11/h2-6,11-13H,7-9H2,1H3,(H,23,24)
• InChI Key： QBDAVKZSHUQVRX-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(N(C)C2CC2C2=CC=CC=C2)=C(Cl)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]-

4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- (CAS No. 1956369-25-7)

4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- (CAS No. 1956369-25-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- is characterized by a pyrimidine core substituted with a 5-chloro group, a 2-cyclopropyl group, and a 6-[methyl(2-phenylcyclopropyl)amino] moiety. These substituents contribute to the compound's stability and bioavailability, making it an attractive candidate for further pharmaceutical development.

Recent studies have focused on the pharmacological properties of 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]-. One notable area of research is its potential as an antiviral agent. In vitro experiments have shown that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes, specifically by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- has also been investigated for its anticancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer activity is attributed to its ability to modulate cellular signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- has been extensively studied to assess its suitability for clinical applications. Data from animal models indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing effective therapeutic agents.

Toxicity studies have also been conducted to evaluate the safety profile of 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]-. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The potential therapeutic applications of 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- extend beyond antiviral and anticancer treatments. Ongoing research is exploring its use in other areas such as neurodegenerative diseases and inflammatory disorders. For instance, preliminary studies have shown that this compound can modulate neuroinflammatory responses and protect against neuronal damage in models of Alzheimer's disease.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-chloro-2-cyclopropyl-6-[methyl(2-phenylcyclopropyl)amino]- (CAS No. 1956369-25-7) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable target for further research and clinical evaluation. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.